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Compound of Interest

Compound Name: Florenal

Cat. No.: B1201887

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals interested in the chemical and biological properties of
compounds referred to as "Flurenol.” It is important to note that the common name "Flurenol”
has been associated with two distinct chemical entities. This guide will address both, providing
their correct IUPAC nomenclature and detailing their respective characteristics.

9H-Fluoren-9-ol: A Eugeroic Agent

The compound most frequently discussed in recent scientific literature as "Flurenol,” and also
known by the name hydrafinil, is chemically identified as 9H-Fluoren-9-ol.[1][2] It is an alcohol
derivative of fluorene and has garnered attention for its potential as a wakefulness-promoting
agent.[3][4]

IUPAC Name and Chemical Identity

o |[UPAC Name: 9H-fluoren-9-ol[5]
e Synonyms: 9-Hydroxyfluorene, Fluoren-9-ol, Hydrafinil[1][5]
e CAS Number: 1689-64-1[1][4]

e Molecular Formula: C13H100[1]

Physicochemical and Biological Properties
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The following table summarizes key quantitative data for 9H-Fluoren-9-ol.

Property Value Reference
Molar Mass 182.22 g/mol [1]
Appearance Off-white crystalline powder [1]
Melting Point 152 to 155 °C [1]
Solubility in Water Practically insoluble [1]
LogP 2.4 [1]

ICs0 (Dopamine Reuptake

Inhibition) UM [31ie]

Mechanism of Action: Dopamine Reuptake Inhibition

9H-Fluoren-9-ol is characterized as a weak dopamine reuptake inhibitor.[3][6] Its wakefulness-
promoting effects are thought to stem from its ability to block the dopamine transporter (DAT),
thereby increasing the extracellular concentration of dopamine in the synaptic cleft. The
lipophilicity of 9H-Fluoren-9-ol, which is higher than that of modafinil, suggests it may more
readily cross the blood-brain barrier.[1]
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Starting Materials

Sodium Borohydride

9 orenone ano Sodium Methoxide
Methanol

Reacti#n Steps

Dissolve 9-Fluorenone

l

Add Reducing Reagent

l

Allow to React (10-20 min)

Product [solation

Precipitate with Water
Neutralize with HCI

Vacuum Filter and Wash

Dry the Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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